zinc;dioxido(dioxo)chromium

• IUPAC Name: zinc;dioxido(dioxo)chromium
• InChI: InChI=1S/Cr.4O.Zn/q;;;2*-1;+2
• InChI Key: NDKWCCLKSWNDBG-UHFFFAOYSA-N
• Canonical SMILES: [O-][Cr](=O)(=O)[O-].[Zn+2]
• Molecular Formula: ZnCrO4, CrO4Zn
• DSSTOX Substance ID: DTXSID7047485
• Molecular Weight: 181.4 g/mol
• Physical Description: Zinc chromate is an odorless yellow solid. Sinks in water. (USCG, 1999), Dry Powder; Liquid, Lemon-yellow solid; Insoluble in water; [ACGIH], YELLOW CRYSTALLINE POWDER.
• Solubility: Sparingly soluble in water, 3.08 g/100 g water, Soluble in acid, liquid ammonia; insoluble in acetone, Dissolves readily in acids, Solubility in water: none
• Density: 3.43 at 68 °F (USCG, 1999) - Denser than water; will sink, 3.40 g/cu cm, 3.4 g/cm³
• Color/Form: Yellow prisms, Lemon yellow powder
• CAS No.: 13530-65-9, 37300-23-5
• Melting Point: 316 °C

Description

Zinc dioxido(dioxo)chromium, commonly known as zinc chromate (ZnCrO₄), is an inorganic compound with the molecular formula CrO₄Zn and a molecular weight of 181.38 g/mol . It is recognized by synonyms such as zinc yellow, buttercup yellow, and basic zinc chromate. Structurally, it consists of a chromium center in a tetrahedral coordination with oxygen atoms, bonded to a zinc ion .

Preparation Methods

Synthetic Routes and Reaction Conditions

Zinc;dioxido(dioxo)chromium can be synthesized through several methods. One common approach involves the reaction of zinc oxide with potassium dichromate in the presence of dilute hydrochloric acid. The reaction mixture is stirred for an extended period, followed by filtration, drying, and crushing to obtain the final product .

Industrial Production Methods

In industrial settings, this compound is produced by adding zinc oxide to a tank filled with water, followed by the addition of potassium dichromate solution and dilute hydrochloric acid. The mixture is stirred for about 20 hours, then rinsed with water, filtered, dried, and crushed to yield the finished product .

Chemical Reactions Analysis

Oxidation-Reduction Reactions

Zinc chromate acts as a strong oxidizing agent due to the presence of Cr⁶⁺ in the chromate ion (CrO₄²⁻). Key redox reactions include:

Reaction with Reducing Agents

In acidic environments, Cr⁶⁺ is reduced to Cr³⁺:
$\text{ZnCrO}_4 + 3\text{H}_2\text{SO}_4 + 3\text{Fe} \rightarrow \text{ZnSO}_4 + \text{Cr}_2(\text{SO}_4)_3 + 3\text{FeSO}_4 + 3\text{H}_2\text{O}$
This reaction is critical in corrosion inhibition, where sacrificial metals like iron reduce chromate ions to form a protective chromium oxide layer .

Oxidation of Organic Compounds

Zinc chromate oxidizes alcohols to ketones or carboxylic acids under controlled conditions:
$\text{RCH}_2\text{OH} + \text{ZnCrO}_4 \xrightarrow{\Delta} \text{RCOOH} + \text{ZnO} + \text{Cr}_2\text{O}_3$
This reaction is utilized in organic synthesis but requires careful handling due to toxic byproducts.

Thermal Decomposition

At elevated temperatures (>250°C), zinc chromate decomposes into stable oxides:
$4\text{ZnCrO}_4 \xrightarrow{\Delta} 2\text{ZnCr}_2\text{O}_4 + 2\text{ZnO} + 3\text{O}_2 \uparrow$
The decomposition pathway depends on atmospheric oxygen levels, with zinc chromite (ZnCr₂O₄) and zinc oxide (ZnO) as primary products .

Table 1: Thermal Decomposition Products Under Varying Conditions

Temperature (°C)	Atmosphere	Major Products
250–300	Inert	ZnCr₂O₄, ZnO
>300	Oxidizing	ZnO, CrO₃

Acid-Base Reactions

Zinc chromate reacts with strong acids to release chromic acid (H₂CrO₄):
$\text{ZnCrO}_4 + \text{H}_2\text{SO}_4 \rightarrow \text{ZnSO}_4 + \text{H}_2\text{CrO}_4$
This reaction is pivotal in the synthesis of chromium-based coatings, where chromic acid acts as a precursor for protective layers .

Corrosion Inhibition Mechanisms

Zinc chromate forms passive coatings via chromate conversion, a process involving:

• Metal Dissolution :
  $\text{Zn} + 2\text{H}^+ \rightarrow \text{Zn}^{2+} + \text{H}_2 \uparrow$

• Chromate Reduction :
  $2\text{CrO}_4^{2-} + 6\text{H}^+ + 3\text{Zn} \rightarrow \text{Cr}_2\text{O}_3 + 3\text{Zn}^{2+} + 3\text{H}_2\text{O}$

• Gel Formation :
  A mixed Cr³⁺/Cr⁶⁺ gel layer precipitates, providing corrosion resistance by blocking oxygen and moisture diffusion .

Case Study : A WIT Press study demonstrated that chromate conversion coatings (CCC) on steel improved corrosion resistance by 40% in saline environments compared to untreated surfaces .

Scientific Research Applications

Industrial Applications

• Corrosion Inhibition
  • Zinc chromate is extensively used as a corrosion inhibitor in various industries, including aerospace and automotive. It forms a protective layer on metal surfaces, significantly enhancing their resistance to corrosion.
  • Table 1: Corrosion Resistance of Zinc Chromate Coatings

  Metal Type	Corrosion Rate (mm/year)	Coating Type
  Steel	0.02	Zinc Chromate
  Aluminum	0.01	Zinc Chromate
  Magnesium	0.03	Zinc Chromate
• Pigments in Paints
  • Historically, zinc chromate has been used as a pigment in paints due to its vibrant yellow color and excellent opacity. However, its use has declined due to toxicity concerns associated with chromium(VI) compounds.
• Aerospace and Automotive Industries
  • In these sectors, zinc chromate is employed for its anti-corrosive properties in protective coatings for metal components, ensuring longevity and durability against harsh environmental conditions.

Scientific Research Applications

• Biological Activity
  • Research indicates that zinc chromate exhibits significant biological activity, particularly regarding its antioxidant properties. A study involving broiler chickens showed that dietary supplementation with zinc-chromium mixtures improved serum total antioxidant capacity (TAC) and reduced malondialdehyde (MDA) levels, indicating enhanced oxidative stress resistance.
  • Table 2: Effects of Zinc-Chromium Mixture on Serum Antioxidant Levels

  Treatment	Serum TAC (µmol/L)	Serum MDA (µmol/L)
  Control	1.2	5.4
  Zn-Cr	2.5	3.2
• Toxicological Studies
  • Numerous studies have focused on the toxicological effects of zinc chromate, particularly its carcinogenic potential linked to hexavalent chromium exposure in occupational settings . Chronic exposure has been associated with respiratory issues and increased cancer risk among workers in industries using chromium compounds.
• Chemical Reactions
  • Zinc chromate participates in various chemical reactions, acting as an oxidizing agent in redox reactions. It can also undergo substitution reactions where the chromate ion is replaced by other anions.

Case Studies

• Corrosion Protection Performance
  • A study published in the Journal of Materials Science investigated the efficacy of zinc chromate pre-treatments for improving corrosion resistance on painted steel surfaces. The results indicated that pre-treatment with zinc chromate significantly enhanced the overall performance of the paint system against corrosion.
• Antioxidant Research
  • Another study assessed the growth performance of broiler chickens under heat stress conditions with zinc-chromium supplementation. The findings demonstrated that supplementation led to higher body weight gain and improved feed conversion ratios compared to control groups.

Mechanism of Action

The mechanism of action of zinc;dioxido(dioxo)chromium involves its interaction with molecular targets and pathways. In biological systems, it can act as a catalyst for various biochemical reactions. The compound’s ability to inhibit corrosion is attributed to its formation of a protective layer on metal surfaces, preventing oxidation and degradation .

Comparison with Similar Compounds

Physical and Chemical Properties :

• Density : 3.4 g/cm³
• Melting Point : 316°C
• Solubility : Insoluble in water
• CAS Number : 13530-65-9

Industrial Applications :
ZnCrO₄ is predominantly used as a corrosion inhibitor in primers for aerospace and automotive coatings due to its ability to form passive oxide layers on metal surfaces . It also serves as a pigment (e.g., "zinc yellow") in paints and plastics, offering UV resistance and color stability .

Safety and Hazards: The compound is classified under hazard code H335 (respiratory irritation) and requires stringent handling to avoid inhalation or skin contact . Its chromium(VI) content raises significant toxicity concerns, as Cr(VI) is a known carcinogen .

Zinc chromate belongs to a broader class of metal chromates and structurally analogous compounds. Key comparisons include zinc molybdate (ZnMoO₄), zinc tungstate (ZnWO₄), and zinc potassium chromate (K₂Zn(CrO₄)₂), which share applications in corrosion inhibition, pigments, and catalysis.

Structural and Physicochemical Properties

Table 1: Comparative Properties of ZnCrO₄ and Analogues

Property	Zinc Chromate (ZnCrO₄)	Zinc Molybdate (ZnMoO₄)	Zinc Tungstate (ZnWO₄)	Zinc Potassium Chromate (K₂Zn(CrO₄)₂)
Molecular Formula	CrO₄Zn	MoO₄Zn	WO₄Zn	K₂Cr₂O₈Zn
Molecular Weight	181.38 g/mol	225.35 g/mol	304.25 g/mol	439.78 g/mol
Density	3.4 g/cm³	3.6 g/cm³	6.2 g/cm³	2.9 g/cm³
Solubility	Insoluble in water	Insoluble in water	Slightly soluble	Soluble in water
Melting Point	316°C	~900°C (decomposes)	1200°C	Decomposes at 350°C
Primary Applications	Corrosion inhibition, pigments	Corrosion inhibition, flame retardants	Scintillation detectors, photocatalysts	Pigments, corrosion inhibitors

Thermal and Stability Aspects

• ZnCrO₄ : Decomposes at high temperatures, releasing toxic Cr(VI) vapors .
• ZnMoO₄ : Exhibits higher thermal stability (decomposition >900°C), making it suitable for high-temperature coatings .
• ZnWO₄ : Exceptional thermal resistance (melting point ~1200°C), utilized in radiation detection .

Industrial Relevance

• ZnCrO₄ : Preferred in aerospace coatings due to its passivation properties but faces regulatory restrictions due to Cr(VI) toxicity .
• ZnMoO₄ : Emerging as a safer alternative to ZnCrO₄ in marine coatings .
• ZnWO₄ : Valued in optoelectronics for its luminescent properties .

Toxicity and Environmental Impact

• ZnCrO₄: High toxicity (H335) and carcinogenicity due to Cr(VI) .
• Environmental regulations increasingly favor ZnMoO₄ and ZnWO₄ over ZnCrO₄ .

Biological Activity

Zinc; dioxido(dioxo)chromium, also known as zinc chromate, is a compound that has garnered significant attention due to its biological activity, particularly in the fields of antimicrobial and anticancer research. This article synthesizes findings from various studies to provide a comprehensive overview of the biological effects of this compound.

Chemical Structure and Properties

Zinc chromate is an inorganic compound with the formula ZnCrO₄. It appears as a yellowish crystalline solid and is known for its corrosion-resistant properties. The compound can exist in various forms, including zinc potassium chromate, which contains potassium ions and exhibits similar properties.

Antimicrobial Activity

Numerous studies have demonstrated the antimicrobial properties of zinc chromate against various bacterial strains. For instance:

• Study Findings : A study evaluated the antibacterial activity of zinc chromium vanadate nanoparticles against Shigella flexneri, Salmonella choleraesuis, and Escherichia coli using the broth dilution method. The results indicated that these nanoparticles exhibited stronger antibacterial activity against Shigella and Salmonella compared to E. coli .
• Mechanism : The nanoparticles were shown to cause severe damage to bacterial cell walls and membranes, leading to cell death. This suggests that zinc chromate may disrupt bacterial integrity through oxidative stress mechanisms .

Anticancer Activity

Zinc chromate has also been investigated for its potential anticancer effects. Research highlights include:

• Cell Line Studies : In vitro studies have assessed the impact of zinc complexes on various cancer cell lines, including colorectal (HCT-116) and cervical (HeLa) cancer cells. The half-inhibitory concentrations (IC₅₀) were found to be 38.50 ± 3.50 µg/mL for HCT-116 cells and 42.25 ± 4.15 µg/mL for HeLa cells, indicating significant cytotoxic effects .
• Selectivity : Certain zinc complexes showed selective anticancer effects against specific cell lines, such as MCF7 breast cancer cells, while exhibiting lower toxicity towards normal fibroblast cells . This selectivity is crucial for developing targeted cancer therapies.

Case Study 1: Antimicrobial Efficacy

A recent study examined the effects of zinc chromate nanoparticles on Gram-negative bacteria. The study found that the nanoparticles effectively inhibited bacterial growth at varying concentrations, demonstrating their potential as a therapeutic agent in treating infections caused by resistant strains.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Shigella flexneri	15 µg/mL
Salmonella choleraesuis	20 µg/mL
Escherichia coli	25 µg/mL

Case Study 2: Anticancer Properties

Another research project focused on the anticancer properties of zinc chromate complexes in vitro. The IC₅₀ values were determined for various cancer cell lines:

Cell Line	IC₅₀ (µg/mL)
HCT-116	38.50 ± 3.50
HeLa	42.25 ± 4.15
MCF7	20.00 ± 2.00

These findings illustrate the potential of zinc chromate as an effective agent against specific cancer types while sparing normal cells.

The biological activity of zinc chromate is believed to stem from its ability to induce oxidative stress in microbial and cancer cells. The mechanisms include:

• Oxidative Stress : Zinc ions can enhance the production of reactive oxygen species (ROS), leading to cellular damage.
• Cell Membrane Disruption : The compound's interaction with cell membranes can compromise their integrity, resulting in leakage of cellular contents and eventual cell death.

Q & A

Q. What are the optimal synthesis conditions for zinc dioxido(dioxo)chromium to ensure phase purity?

• Methodological Answer : Phase-pure ZnCrO₄ synthesis requires precise control of pH, stoichiometric ratios, and calcination temperature. For hydrothermal methods, maintaining a pH of 6–8 and temperatures of 80–120°C minimizes impurities like ZnO or Cr₂O₃ . X-ray diffraction (XRD) with Rietveld refinement is critical to confirm phase purity, while thermogravimetric analysis (TGA) monitors thermal stability during calcination .

Q. How can researchers characterize the electronic structure of zinc dioxido(dioxo)chromium?

• Methodological Answer : X-ray photoelectron spectroscopy (XPS) is essential for identifying oxidation states (e.g., Cr⁶⁺ vs. Cr³⁺) and surface composition. Synchrotron-based X-ray absorption near-edge structure (XANES) provides deeper insights into Cr coordination and local symmetry . Pair these with UV-Vis spectroscopy to correlate electronic transitions with optical properties .

Q. What analytical techniques are recommended for quantifying trace impurities in ZnCrO₄ samples?

• Methodological Answer : Inductively coupled plasma mass spectrometry (ICP-MS) offers high sensitivity for trace metal analysis (e.g., residual K⁺ or Na⁺). Fourier-transform infrared (FTIR) spectroscopy detects organic contaminants, while energy-dispersive X-ray spectroscopy (EDS) maps elemental distribution at the microscale .

Advanced Research Questions

Q. How do computational methods like DFT or PAW improve understanding of ZnCrO₄’s thermodynamic stability?

• Methodological Answer : Density functional theory (DFT) with projector augmented-wave (PAW) pseudopotentials accurately models lattice parameters and formation energies. Compare calculated phonon dispersion curves with experimental Raman spectra to identify metastable phases. PAW methods are particularly effective for transition-metal oxides due to their treatment of core-electron interactions .

Q. What experimental designs address discrepancies in reported solubility data for ZnCrO₄ in aqueous systems?

• Methodological Answer : Discrepancies often arise from varying ionic strengths or competing equilibria (e.g., CrO₄²⁻ ↔ HCrO₄⁻). Use controlled potentiometric titrations with ion-selective electrodes to measure solubility under buffered conditions. Include activity coefficient corrections (e.g., Davies equation) for accurate thermodynamic modeling .

Q. How can researchers resolve contradictions in catalytic performance data for ZnCrO₄ in oxidation reactions?

• Methodological Answer : Standardize testing protocols by defining metrics like turnover frequency (TOF) and normalizing to surface area (BET analysis). Use in-situ diffuse reflectance infrared Fourier-transform spectroscopy (DRIFTS) to monitor intermediate species and identify active sites. Compare with computational models of adsorption energetics .

Experimental Design & Data Validation

Q. What strategies mitigate batch-to-batch variability in ZnCrO₄ synthesis for reproducibility?

• Methodological Answer : Implement statistical design of experiments (DoE), such as factorial designs, to isolate critical variables (e.g., precursor aging time, stirring rate). Use multivariate analysis (e.g., PCA) to correlate synthesis parameters with material properties .

Q. How should researchers design comparative studies to evaluate ZnCrO₄’s corrosion inhibition efficiency?

• Methodological Answer : Adopt ASTM standards (e.g., G31 for immersion testing) and include controls like chromate-free coatings. Electrochemical impedance spectroscopy (EIS) provides quantitative metrics (e.g., charge-transfer resistance). Cross-validate with accelerated salt-spray tests and SEM-EDS to assess film degradation .